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Compound of Interest

Compound Name: TG6-129

Cat. No.: B1682786 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and storage of TG6-129,

a selective antagonist of the Prostaglandin E2 (PGE2) receptor EP2, for use in cell culture

experiments. Adherence to these guidelines is crucial for maintaining the compound's integrity

and ensuring reproducible experimental outcomes.
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Parameter Value Reference

Full Name

(2E)-N-[[[4-[[(5-ethyl-1,3,4-

thiadiazol-2-

yl)amino]sulfonyl]phenyl]amino

]thioxomethyl]-3-(4-

fluorophenyl)-2-propenamide

[1]

CAS Number 1164464-14-5 [1]

Molecular Formula C₂₀H₁₈FN₅O₃S₃ [1]

Molecular Weight 491.6 g/mol [1]

Mechanism of Action
Selective EP2 receptor

antagonist
[1]

IC₅₀

1.6 µM for PGE₂-induced

cAMP elevation in EP2-

expressing cells

Cell Cytotoxicity (CC₅₀) 326 µM

Solubility Data
For optimal results, it is recommended to use high-purity, anhydrous solvents.

Solvent Solubility Reference

DMSO (Dimethyl Sulfoxide) 10 mg/mL

DMF (Dimethylformamide) 8 mg/mL

Experimental Protocols
Preparation of TG6-129 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of TG6-129 in DMSO.

Materials:
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TG6-129 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Equilibration: Allow the vial of TG6-129 powder to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation.

Weighing: On a calibrated analytical balance, accurately weigh out the desired amount of

TG6-129 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.4916

mg of TG6-129.

Dissolution:

Aseptically add the appropriate volume of anhydrous DMSO to the vial containing the

TG6-129 powder. To continue the example, add 100 µL of DMSO to 0.4916 mg of TG6-
129.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the compound is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary, but avoid excessive heat.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, amber or opaque

polypropylene tubes. This minimizes freeze-thaw cycles and protects the compound from

light.
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Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 12 months). Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the stock solution to prepare working solutions for treating

cells.

Materials:

10 mM TG6-129 stock solution in DMSO

Sterile, pre-warmed cell culture medium

Sterile microcentrifuge tubes or conical tubes

Pipettes and sterile, filtered pipette tips

Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 10 mM TG6-129 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations

and minimize DMSO effects on cells, it is advisable to perform an intermediate dilution. For

example, prepare a 1 mM intermediate solution by diluting the 10 mM stock 1:10 in pre-

warmed cell culture medium.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the final

volume of cell culture medium to achieve the desired working concentration. For instance, to

obtain a final concentration of 10 µM in 10 mL of medium, add 10 µL of the 10 mM stock

solution.

Important: The final concentration of DMSO in the cell culture medium should be kept

below 0.1% (v/v) to avoid solvent-induced cytotoxicity. Always prepare a vehicle control

(medium with the same final concentration of DMSO) to run alongside your experiment.
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Application to Cells: Mix the working solution thoroughly by gentle inversion and immediately

add it to your cell cultures.
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Caption: Mechanism of TG6-129 as an EP2 receptor antagonist.

Experimental Workflow: TG6-129 Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1682786?utm_src=pdf-body
https://www.benchchem.com/product/b1682786?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682786?utm_src=pdf-body
https://www.benchchem.com/product/b1682786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation

1. Weigh TG6-129 Powder

2. Dissolve in Anhydrous DMSO

3. Vortex to Mix

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

6. Thaw Stock Solution Aliquot

7. Dilute in Cell Culture Medium

8. Mix Gently

9. Add to Cell Culture

Click to download full resolution via product page

Caption: Workflow for preparing TG6-129 solutions for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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